molecular formula C11H11NO2 B3355377 1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one CAS No. 62486-03-7

1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one

Cat. No. B3355377
CAS RN: 62486-03-7
M. Wt: 189.21 g/mol
InChI Key: DZHOQDSNRADAKS-UHFFFAOYSA-N
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Description

1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one is a chemical compound with the linear formula C11H11NO2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . It may have applications in organic synthesis and the pharmaceutical field .


Molecular Structure Analysis

The molecular structure of this compound consists of 11 carbon atoms, 11 hydrogen atoms, and 2 oxygen atoms . The exact structure and arrangement of these atoms are not explicitly mentioned in the literature.


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the literature, indole derivatives, in general, are known to be ideal precursors for the synthesis of active molecules .

Safety and Hazards

Safety information on 1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one may be limited in the literature, so careful safety assessment and laboratory operation are required . It may have some toxicity and hazards due to its involvement in organic synthesis and potential pharmacological activity .

properties

IUPAC Name

1-acetyl-5-methyl-2H-indol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11NO2/c1-7-3-4-10-9(5-7)11(14)6-12(10)8(2)13/h3-5H,6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZHOQDSNRADAKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N(CC2=O)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50489124
Record name 1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50489124
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

62486-03-7
Record name 1-Acetyl-5-methyl-1,2-dihydro-3H-indol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50489124
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 6
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